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Compound of Interest

Compound Name: 5-Aminoimidazole ribonucleotide

Cat. No.: B1216591

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for enzymatic assays involving 5-
Aminoimidazole ribonucleotide (AIR), a key intermediate in the de novo purine biosynthesis
pathway. Understanding the kinetics of the enzymes that produce and consume AIR is crucial
for the development of novel antimicrobial and anticancer therapeutics.

Introduction

5-Aminoimidazole ribonucleotide (AIR) is a central molecule in the synthesis of purine
nucleotides. Its formation and subsequent conversion are catalyzed by a series of enzymes
that represent attractive targets for therapeutic intervention. This document outlines protocols
for assaying the activity of four key enzymes in this pathway:

e AIR Synthetase (PurM): Catalyzes the ATP-dependent cyclization of formylglycinamidine
ribonucleotide (FGAM) to form AIR.

o N>-Carboxyaminoimidazole Ribonucleotide (N>-CAIR) Synthetase (PurK): Found in most

prokaryotes, yeasts, and plants, this enzyme catalyzes the ATP-dependent carboxylation of
AIR to N>-CAIR.

e N>-CAIR Mutase (PurE - Class I): In organisms possessing PurK, this enzyme catalyzes the
intramolecular transfer of the carboxyl group from the exocyclic nitrogen to the C4 position of
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the imidazole ring, converting N>-CAIR to 4-carboxy-5-aminoimidazole ribonucleotide
(CAIR).

e AIR Carboxylase (Purk - Class Il / PurCE): In vertebrates and some bacteria, this enzyme
directly carboxylates AIR at the C4 position to form CAIR, bypassing the N>-CAIR
intermediate.

Signaling Pathway: De Novo Purine Biosynthesis

The diagram below illustrates the central role of 5-Aminoimidazole ribonucleotide (AIR) and
the subsequent enzymatic steps in the de novo purine biosynthesis pathway in different
domains of life.
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De Novo Purine Biosynthesis
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 To cite this document: BenchChem. [Application Notes and Protocols for Enzymatic Assays
Involving 5-Aminoimidazole Ribonucleotide (AIR)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1216591#protocols-for-enzymatic-
assays-involving-5-aminoimidazole-ribonucleotide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1216591#protocols-for-enzymatic-assays-involving-5-aminoimidazole-ribonucleotide
https://www.benchchem.com/product/b1216591#protocols-for-enzymatic-assays-involving-5-aminoimidazole-ribonucleotide
https://www.benchchem.com/product/b1216591#protocols-for-enzymatic-assays-involving-5-aminoimidazole-ribonucleotide
https://www.benchchem.com/product/b1216591#protocols-for-enzymatic-assays-involving-5-aminoimidazole-ribonucleotide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

